Cas no 1018894-96-6 (6-Chloro-1H-benzimidazol-2-amine Hydrobromide)

6-Chloro-1H-benzimidazol-2-amine Hydrobromide structure
1018894-96-6 structure
Product Name:6-Chloro-1H-benzimidazol-2-amine Hydrobromide
CAS No:1018894-96-6
MF:C7H7BrClN3
MW:248.507579088211
MDL:MFCD30185062
CID:2144986
PubChem ID:66623406
Update Time:2024-11-04

6-Chloro-1H-benzimidazol-2-amine Hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-1H-benzo[d]imidazol-2-ylamine hydrobromide
    • 6-Chloro-1H-benzo[d]imidazol-2-amine hydrobromide
    • VKRGHZTYNLLHID-UHFFFAOYSA-N
    • 2-Amino-5-chlorobenzimidazole Hydrobromide
    • 5-chloro-1H-benzo[d]imidazol-2-amine hydrobromide
    • 5-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-imine hydrobromide
    • 1018894-96-6
    • 5-chloro-1H-1,3-benzodiazol-2-amine hydrobromide
    • 6-Chloro-1H-benzo[d]imidazol-2-aminehydrobromide
    • AS-68186
    • DB-368643
    • CS-0035534
    • 6-chloro-1H-benzimidazol-2-amine;hydrobromide
    • AKOS037646325
    • W14684
    • 6-Chloro-1H-benzimidazol-2-amine HBr
    • SCHEMBL215261
    • 6-Chloro-1H-benzimidazol-2-amine Hydrobromide
    • MDL: MFCD30185062
    • Inchi: 1S/C7H6ClN3.BrH/c8-4-1-2-5-6(3-4)11-7(9)10-5;/h1-3H,(H3,9,10,11);1H
    • InChI Key: VKRGHZTYNLLHID-UHFFFAOYSA-N
    • SMILES: Br.ClC1C=CC2=C(C=1)NC(N)=N2

Computed Properties

  • Exact Mass: 246.95119g/mol
  • Monoisotopic Mass: 246.95119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7

6-Chloro-1H-benzimidazol-2-amine Hydrobromide Pricemore >>

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